N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide

• IUPAC Name: N-[2-methyl-5-(4-methylpiperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C21H24N2O2/c1-15-10-12-23(13-11-15)21(25)18-9-8-16(2)19(14-18)22-20(24)17-6-4-3-5-7-17/h3-9,14-15H,10-13H2,1-2H3,(H,22,24)
• InChI Key: DAFGBKYMYATSHH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC(=C(C=C2)C)NC(=O)C3=CC=CC=C3
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide, also known as MP-10, is a synthetic compound that has been studied for its potential use in treating various medical conditions.

Mechanism of Action

The exact mechanism of action of N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide is not fully understood, but it is believed to act as a selective antagonist at the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various cellular processes, including calcium signaling, protein folding, and stress response. By blocking the sigma-1 receptor, N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide may modulate these processes and produce its therapeutic effects.
Biochemical and Physiological Effects
N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to reduce drug-seeking behavior in rats. In addition, N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide in lab experiments is that it has been shown to have anxiolytic and antidepressant effects in animal models, which may make it a useful tool for studying these conditions. However, one limitation is that the exact mechanism of action of N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide. One area of research could be to further investigate the mechanism of action of N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide and how it produces its therapeutic effects. Another area of research could be to study the potential use of N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide in treating other medical conditions, such as schizophrenia or chronic pain. Additionally, more studies could be done to investigate the safety and efficacy of N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide in humans.

Scientific Research Applications

N-{2-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzamide has been studied for its potential use in treating various medical conditions, including anxiety, depression, and addiction. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as reducing drug-seeking behavior in rats.